Cas no 6130-64-9 (Penicillin G Procaine)

• Product Name: Penicillin G Procaine
• CAS No: 6130-64-9
• MF: C₂₉H₄₀N₄O₇S
• MW: 588.71550655365
• CID: 46420
• PubChem ID: 22502
• Update Time: 2025-04-18

Penicillin G Procaine Chemical and Physical Properties

Names and Identifiers

• Procaine penicilline G hydrate
• (2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(2-phenylacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid 2-diethylaminoethyl 4-aminobenzoate hydrate
• Procaine Penicillin G Hydrate
• Penicillin G procaine
• Penicillin G procaine salt monohydrate
• Procaine Penicillin
• PROCAINE PENICILLIN G
• Sharcillin
• Duracillin
• Ampin-penicillin
• Procaine penicillin G monohydrate
• Procaine Penicillin [BAN]
• AKOS040742385
• Pen-Fifty
• UNII-17R794ESYN
• DTXSID40210207
• NS00076294
• Crysticillin
• CHEMBL1200936
• Penicillin G procaine [USP]
• PENICILLIN G PROCAINE [VANDF]
• CCG-270158
• PROCAINI BENZYLPENICILLINUM [WHO-IP LATIN]
• s5515
• 6130-64-9
• Wycillin
• PROCAINE BENZYLPENICILLIN [WHO-DD]
• KZDCMKVLEYCGQX-UDPGNSCCSA-N
• 2-(diethylamino)ethyl 4-aminobenzoate;(2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(2-phenylacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid;hydrate
• Duracillin A.S.
• PROCAINE BENZYLPENICILLIN [WHO-IP]
• Benoic acid, 4-amino-, 2-(diethylamino)ethyl ester, mono((2S-(2alpha,5alpha,6beta))-3,3-dimethyl-7-oxo-6-((phenylacetyl)amino)-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate), monohydrate
• HY-N7120
• Pro-pen
• Millicillin
• NOVOCAINE PENICILLIN
• Benzoic acid, 4-amino-, 2-(diethylamino)ethyl ester, mono((2S,5R,6R)-3,3-dimethyl-7-oxo-6-((phenylacetyl)amino)-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate), monohydrate
• Penicillin 100
• Premocillin
• Flo-Cillin aqueous
• Penicillin G procaine (USP)
• Penicillin G procaine hydrate
• MS-30508
• Prostabillin
• Penaquacaine G
• D02461
• Procaini benzylpenicillinum
• 2-(diethylamino)ethyl 4-aminobenzoate (2S,5R,6R)-3,3-dimethyl-7-oxo-6-(2-phenylacetamido)-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate hydrate
• Procaine benzylpenicillinate hydrate
• Avloprocil
• F82417
• Penicillin G procaine (hydrate)
• Aquasuspen
• Cilicaine
• Mylipen
• Q13026783
• CS-0099461
• Abbocillin-DC
• Flo-Cillin
• Parencillin
• PENICILLIN G PROCAINE [MI]
• Crysticillin a.s.
• (2S,5R,6R)-3,3-Dimethyl-7-oxo-6-(2-phenylacetamido)-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid compound with 2-(diethylamino)ethyl p-aminobenzoate (1:1) monohydrate
• PENICILLIN G PROCAINE [GREEN BOOK]
• Depo-Penicillin
• Benzylpenicillin procaine monohydrate
• Despacilina
• Penicillin G procaine salt hydrate, ~1000 U/mg
• Aquacilina
• Afsillin
• Duracillin (TN)
• Ledercillin
• Procanodia
• Bactracillin G
• Aquacillin
• PENICILLIN G PROCAINE [ORANGE BOOK]
• 17R794ESYN
• SCHEMBL18076
• Diurnal-Penicillin
• Kabipenin
• Distaquaine
• Neoproc
• PGP
• Procaine benzylpenicillin
• DA-76705
• Penicillin G Procaine

• Inchi： 1S/C16H18N2O4S.C13H20N2O2.H2O/c1-16(2)12(15(21)22)18-13(20)11(14(18)23-16)17-10(19)8-9-6-4-3-5-7-9;1-3-15(4-2)9-10-17-13(16)11-5-7-12(14)8-6-11;/h3-7,11-12,14H,8H2,1-2H3,(H,17,19)(H,21,22);5-8H,3-4,9-10,14H2,1-2H3;1H2/t11-,12+,14-;;/m1../s1
• InChI Key： KZDCMKVLEYCGQX-UDPGNSCCSA-N
• SMILES： S1C(C)(C)[C@H](C(=O)O)N2C([C@H]([C@@H]12)NC(CC1C=CC=CC=1)=O)=O.O(C(C1C=CC(=CC=1)N)=O)CCN(CC)CC.O

Computed Properties

• Exact Mass: 589.27000
• Monoisotopic Mass: 588.26177
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 41
• Rotatable Bond Count: 11
• Complexity: 752
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 169

Experimental Properties

• Density: 1.255-1.256
• Melting Point: 106-110° (with decompn)
• Boiling Point: 663.3 °C at 760 mmHg
• Flash Point: 355 °C
• PSA: 187.80000
• LogP: 3.37270

Penicillin G Procaine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 42/43
• Safety Instruction： S36
• RTECS：XH9450000
• Hazardous Material Identification：
• Risk Phrases：R42/43
• Toxicity：LD50 s.c. in mice: 2.3 g/kg (Soehring)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides